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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975

Essential Safety and Handling Guide for tert-Butyl
Isothiocyanate

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of tert-Butyl isothiocyanate (CAS No. 590-42-1). Adherence to these guidelines is
essential for the safety of researchers, scientists, and drug development professionals. Tert-
Butyl isothiocyanate is a hazardous chemical, and proper personal protective equipment
(PPE) and engineering controls are mandatory to minimize exposure risks.

Hazard Summary

Tert-Butyl isothiocyanate presents multiple significant hazards that require stringent safety
measures. It is a flammable liquid and vapor, is toxic if swallowed, inhaled, or in contact with
skin, and causes severe skin burns and eye damage.[1][2][3] It is also a lachrymator, meaning
it can cause tearing.[1]
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Hazard Classification Description

Flammable liquid and vapor, Category 3. Vapors
can form explosive mixtures with air and may

Flammable Liquid o
travel to an ignition source and flash back.[1][2]

[4]

Category 3 for oral, dermal, and inhalation
Acute Toxicity routes. Toxic if swallowed, in contact with skin,
or if inhaled.[2][3][5][6]

) ) Category 1B. Causes severe skin burns and eye
Skin Corrosion
damage.[2]

Eye Damage Category 1. Causes serious eye damage.[2]

A substance that irritates the eyes and causes

Lachrymator

tears.[1]

Moisture sensitive.[1][6] Incompatible with
Other Hazards strong acids, bases, oxidizing agents, water,

alcohols, and amines.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for handling tert-Butyl isothiocyanate. The following
table summarizes the required PPE. Always inspect PPE for integrity before use.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1791.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11544
https://www.echemi.com/sds/tert-butylisothiocyanate-pid_Seven44563.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/251852
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02668~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:56:22~~tert-Butyl%20isothiocyanate~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/251852
https://www.fishersci.com/store/msds?partNumber=AAL02668&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1199975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Double gloving recommended.
* Inner Glove: Nitrile rubber
(min. 0.11 mm thickness). *
Outer Glove: Butyl rubber or
Neoprene (min. 0.3 mm

thickness).

Provides robust protection
against a toxic and corrosive
substance. Since specific
breakthrough time data is not
readily available, a
conservative double-gloving
approach is necessary.[7] Butyl
rubber offers excellent
resistance to many chemicals,
while nitrile provides splash
protection.[8] Change gloves
immediately upon
contamination.

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standard. A
face shield should be worn

over the goggles.[9]

Protects against severe eye
damage and tearing from
splashes of the corrosive
material.[1][2]

Skin and Body Protection

A flame-resistant lab coat worn
over personal clothing. A
chemical-resistant apron and
sleeves are recommended for
larger quantities. Wear closed-

toe shoes and long pants.

Protects skin from potential
splashes and contact with the

corrosive and toxic substance.

[11(21[7]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[71[10] If engineering controls
are insufficient, a NIOSH-
approved respirator with a
Type ABEK (EN14387) multi-

gas/vapor cartridge is required.

[9]

Protects against the inhalation

of toxic vapors.[2][5]

Operational and Disposal Plans
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Step-by-Step Handling Protocol

All handling of tert-Butyl isothiocyanate must occur within a designated area, such as a
chemical fume hood, to minimize exposure risk.

Preparation:

» Verify Engineering Controls: Ensure the chemical fume hood is operational and has a current
certification.

o Assemble Materials: Gather all necessary equipment, including the chemical, reaction
vessels, and spill cleanup materials, and place them in the fume hood.

e Don PPE: Put on all required PPE as outlined in the table above before entering the
designated work area.

Handling: 4. Conduct Work: Perform all manipulations of tert-Butyl isothiocyanate inside the
chemical fume hood. Use non-sparking tools and ground equipment to prevent static
discharge.[1][2] 5. Keep Containers Closed: Keep the chemical container tightly sealed when
not in use to prevent the release of flammable and toxic vapors.[1][10] 6. Avoid
Incompatibilities: Keep the chemical away from incompatible materials such as water, acids,
strong bases, alcohols, and oxidizing agents.[2]

Post-Handling: 7. Decontaminate: Clean the work area thoroughly after use. 8. Doff PPE:
Remove PPE carefully, avoiding self-contamination, and dispose of contaminated disposable
items as hazardous waste. 9. Personal Hygiene: Wash hands and any exposed skin thoroughly
with soap and water after handling.[1][2] Do not eat, drink, or smoke in the work area.[2][5]
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Caption: Workflow for safely handling tert-Butyl isothiocyanate.
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Emergency Procedures

Spill Response: In the event of a small spill inside a chemical fume hood:

Alert Personnel: Immediately alert others in the laboratory.
o Evacuate if Necessary: If the spill is large or outside of containment, evacuate the area.

e Remove Ignition Sources: Extinguish any nearby open flames and turn off ignition sources.
[1][10]

o Contain Spill: Use an inert, non-combustible absorbent material like sand, silica gel, or
vermiculite to cover the spill.[1][10] Do not use water.[4]

o Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
into a labeled, sealed container for hazardous waste disposal.[10][11]

o Decontaminate Area: Clean the spill area thoroughly.

o Ventilate: Allow the area to ventilate before resuming work.[4]
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Caption: Decision workflow for responding to a chemical spill.
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First Aid Measures: Immediate medical attention is required for all routes of exposure.[1][2]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][2][6]

Take off immediately all contaminated clothing.
Skin Contact Wash skin with soap and plenty of water. Seek

immediate medical attention.[1][2][6]

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[1][2][6]
Do NOT induce vomiting. Rinse mouth with
water. If conscious, give plenty of water to drink.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[1][2][6]

Disposal Plan

All waste containing tert-Butyl isothiocyanate must be treated as hazardous waste.

o Chemical Waste: Collect all residual chemical and contaminated materials (e.g., absorbent
from a spill) in a clearly labeled, sealed, and compatible waste container.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
designated hazardous waste container.[7]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations
through an approved waste disposal plant.[1][2][5][10]
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Physical and Chemical Data

Property Value

Flash Point 38 °C (100.4 °F) - closed cup[9]
Boiling Point 30-32 °C at 10 mmHg[9]
Melting Point 10.5-11.5 °C[9]

Density 0.908 g/mL at 25 °CJ[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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